Cas no 197446-29-0 (4-(thiomorpholin-4-yl)benzoic acid)

• Product Name: 4-(thiomorpholin-4-yl)benzoic acid
• CAS No: 197446-29-0
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 1388780
• PubChem ID: 18475716
• Update Time: 2025-04-20

4-(thiomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-thiomorpholinyl)-
• 4-(thiomorpholin-4-yl)benzoic acid
• KSVCMEXDUHLOAR-UHFFFAOYSA-N
• 197446-29-0
• 4-(4-Thiomorpholinyl)benzoic acid
• DB-137498
• F1908-1733
• AKOS011513947
• 4-thiomorpholin-4-ylbenzoic acid
• SCHEMBL3994082
• 4-Thiomorpholinobenzoic acid

• Inchi： 1S/C11H13NO2S/c13-11(14)9-1-3-10(4-2-9)12-5-7-15-8-6-12/h1-4H,5-8H2,(H,13,14)
• InChI Key： KSVCMEXDUHLOAR-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 223.06679
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines